Cas no 221323-50-8 (2-((Dimethylamino)methyl)thiazole-4-carboxylic acid)

• Product Name: 2-((Dimethylamino)methyl)thiazole-4-carboxylic acid
• CAS No: 221323-50-8
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 1087834
• PubChem ID: 20508424
• Update Time: 2025-09-18

2-((Dimethylamino)methyl)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-((Dimethylamino)methyl)thiazole-4-carboxylic acid
• 2-[(dimethylamino)methyl]-1,3-thiazole-4-carboxylic acid
• AKNVFSITWXYYRP-UHFFFAOYSA-N
• ALBB-030470
• 221323-50-8
• SCHEMBL1807247
• AKOS010561916
• DB-111802
• EN300-712151

• MDL： MFCD11913655
• Inchi： 1S/C7H10N2O2S/c1-9(2)3-6-8-5(4-12-6)7(10)11/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： AKNVFSITWXYYRP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CN(C)C

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives